Cas no 1876771-21-9 ([1-(Oxolan-3-yl)cyclobutyl]methanamine)

• Product Name: [1-(Oxolan-3-yl)cyclobutyl]methanamine
• CAS No: 1876771-21-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6303518
• PubChem ID: 130514804
• Update Time: 2025-11-01

[1-(Oxolan-3-yl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1876771-21-9
• [1-(oxolan-3-yl)cyclobutyl]methanamine
• EN300-1830624
• [1-(Oxolan-3-yl)cyclobutyl]methanamine

• Inchi： 1S/C9H17NO/c10-7-9(3-1-4-9)8-2-5-11-6-8/h8H,1-7,10H2
• InChI Key： XPQCXVWRXRRRRJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(CN)CCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on [1-(Oxolan-3-yl)cyclobutyl]methanamine

Exploring the Potential of [1-(Oxolan-3-yl)cyclobutyl]methanamine (CAS No. 1876771-21-9) in Modern Research and Applications

The compound [1-(Oxolan-3-yl)cyclobutyl]methanamine (CAS No. 1876771-21-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This cyclobutyl-containing amine derivative, characterized by its oxolane (tetrahydrofuran) ring, presents a fascinating case study for researchers exploring novel small-molecule scaffolds. Its molecular architecture combines the rigidity of a cyclobutane ring with the versatility of an amine functional group, making it particularly interesting for drug discovery programs targeting central nervous system disorders and metabolic diseases.

Recent trends in medicinal chemistry have seen a surge in interest toward saturated heterocycles like oxolane and cyclobutane derivatives, as evidenced by numerous publications and patent applications. The pharmacokinetic properties of [1-(Oxolan-3-yl)cyclobutyl]methanamine are particularly noteworthy, with its balanced lipophilicity and molecular weight potentially offering advantages in blood-brain barrier penetration - a hot topic in neuroscience research. Computational studies suggest this compound may serve as an excellent molecular building block for designing GPCR-targeting ligands, a class of therapeutic targets that continues to dominate pharmaceutical development pipelines.

From a synthetic chemistry perspective, the preparation of CAS 1876771-21-9 involves innovative approaches to ring formation strategies and amine protection-deprotection sequences. The presence of both cyclic ether and alicyclic moieties in this molecule presents interesting challenges and opportunities for stereoselective synthesis. Recent advances in catalytic hydrogenation and metal-mediated coupling reactions have significantly improved the accessibility of such structurally complex amines, addressing one of the most common search queries among synthetic chemists: "efficient routes to functionalized cyclobutanes."

The potential applications of [1-(Oxolan-3-yl)cyclobutyl]methanamine extend beyond pharmaceuticals. Materials scientists are investigating its utility as a monomer precursor for specialty polymers, particularly those requiring tough mechanical properties combined with chemical resistance - qualities often sought in high-performance coatings and adhesives. The compound's bifunctional nature (amine and ether functionalities) makes it particularly valuable for creating cross-linked polymer networks, a subject of growing interest in sustainable material development.

In the context of drug discovery, researchers are particularly excited about the three-dimensional character imparted by the cyclobutyl moiety in CAS 1876771-21-9. This feature aligns with current industry trends favoring sp3-rich compounds over flat aromatic systems, as they often demonstrate improved target selectivity and clinical success rates. The compound's vector geometry may enable novel interactions with biological targets that are difficult to address with conventional scaffolds, answering the frequent question: "why are strained rings valuable in medicinal chemistry?"

Analytical characterization of [1-(Oxolan-3-yl)cyclobutyl]methanamine presents its own set of interesting challenges and learning opportunities. The compound's stereochemical complexity requires sophisticated NMR techniques and chiral separation methods for complete structural elucidation. These aspects make it an excellent case study for advanced analytical chemistry courses and have led to several methodological publications focusing on the structural determination of similar constrained systems.

Looking toward future developments, the scientific community anticipates growing interest in CAS 1876771-21-9 derivatives as tools in chemical biology and probe development. The ability to incorporate various bioorthogonal handles onto the amine functionality while maintaining the conformational restraint of the core structure opens numerous possibilities for target engagement studies and mechanistic investigations. This aligns perfectly with current research priorities in academic and industrial settings, where understanding mode of action has become as important as identifying active compounds.

From a green chemistry perspective, recent efforts have focused on developing more sustainable routes to [1-(Oxolan-3-yl)cyclobutyl]methanamine and related compounds. Researchers are investigating biocatalytic approaches and flow chemistry methods to improve the atom economy and reduce the environmental footprint of such syntheses. These developments respond to the increasing number of searches for "sustainable synthesis of strained heterocycles" and reflect broader trends in the chemical industry.

The safety profile and toxicological considerations of CAS 1876771-21-9 remain active areas of investigation. While preliminary studies suggest favorable in vitro safety parameters, comprehensive ADMET studies will be crucial for any potential therapeutic applications. This aspect frequently appears in researcher queries about "early-stage compound characterization," highlighting the importance of thorough preclinical evaluation for novel chemical entities.

In conclusion, [1-(Oxolan-3-yl)cyclobutyl]methanamine represents a compelling example of how structural innovation in organic chemistry can open new avenues for scientific exploration. Its unique combination of ring strain, heteroatom incorporation, and functional group versatility makes it a valuable subject for multiple research domains. As synthetic methodologies advance and biological screening becomes more sophisticated, we can expect to see continued interest in this compound and its derivatives across various scientific disciplines.